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This document provides a detailed guide for researchers on the use of the TYK2/JAK1 inhibitor SAR-20347

in preclinical animal studies, summarizing its administration, efficacy, and pharmacological properties.

Compound Overview and Mechanism of Action

SAR-20347 is a potent small-molecule inhibitor that targets the Janus kinase (JAK) family of tyrosine

kinases, which are crucial for signaling of numerous cytokines. Its primary mechanism involves disrupting

the JAK-STAT signaling pathway, a key driver in various autoimmune and inflammatory diseases [1].

The table below summarizes its potency against different JAK family members:

Table 1: Inhibitory Profile (IC₅₀) of SAR-20347 Against JAK Family Members

Target IC₅₀ (nM) Assay Type

TYK2 0.6 Cell-free assay [2] [3]

JAK1 23 Cell-free assay [2] [3]

JAK2 26 Cell-free assay [2] [3]

JAK3 41 Cell-free assay [2] [3]
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As the data indicates, SAR-20347 is most potent against TYK2, with selectivity over JAK1, JAK2, and

JAK3 [2] [3]. In cellular assays, it effectively inhibits signaling from cytokines dependent on JAK1 and/or

TYK2, such as IL-12, IL-23, and IL-22 [1]. This specific inhibition profile makes it a compelling candidate

for investigating pathways in Th17- and Th1-mediated autoimmune pathologies like psoriasis.

The following diagram illustrates the core signaling pathway targeted by SAR-20347 and its biological

consequences.
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In Vivo Administration Protocol

The most extensively documented in vivo application of SAR-20347 is in a mouse model of imiquimod-

induced psoriasis-like dermatitis [1].

Animal Model and Dosing Regimen

Animal Model: The protocol was established in wild-type mice with an imiquimod-induced psoriasis-
like skin inflammation [1].

Dosage and Route: SAR-20347 was administered orally at a dose of 60 mg/kg [1].
Treatment Schedule: The compound was given once daily throughout the course of the imiquimod

induction period [1].
Formulation and Preparation: For in vivo dosing, a stock solution can be prepared in DMSO and

further diluted in an appropriate vehicle for oral gavage. One referenced formulation is a clear solution
consisting of 5% DMSO, 40% PEG300, 5% Tween-80, and 50% ddH₂O, with a final concentration of

0.34 mg/mL [3].

Efficacy and Key Findings

Treatment with SAR-20347 in the imiquimod model resulted in a significant reduction of disease pathology.

The following table summarizes the key experimental findings from the study.

Table 2: Key In Vivo Efficacy Findings of SAR-20347 in a Psoriasis Model

Parameter
Analyzed

Effect of SAR-20347 (60
mg/kg, oral)

Biological Significance

General Pathology Striking decrease in disease
pathology [1]

Amelioration of overall disease severity.

Keratinocyte
Activation

Reduced [1] Key step in resolving psoriatic skin plaques.

Cytokine Levels Decreased IL-23, IL-17, IL-6,
and IL-22 [1]

Suppression of critical pro-inflammatory
pathways.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://www.selleckchem.com/products/sar-20347.html
https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://www.smolecule.com/products/s542453?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter
Analyzed

Effect of SAR-20347 (60
mg/kg, oral)

Biological Significance

Serum IFN-γ 91% inhibition after IL-12

challenge [2]

Confirms potent inhibition of TYK2-dependent

signaling in vivo.

IL-17 Production Significantly reduced [2] Inhibition of the Th17 immune response.

A critical finding was that the dual inhibition of JAK1 and TYK2 provided by SAR-20347 was more

effective at reducing psoriasis-like pathogenesis than genetic inhibition of TYK2 alone, highlighting the

therapeutic potential of targeting multiple JAK pathways simultaneously [1].

Experimental Workflow

The diagram below outlines the typical workflow for an in vivo efficacy study using SAR-20347 in the

imiquimod-induced psoriasis model.
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Research Use Only: SAR-20347 is intended for research purposes only and not for diagnostic or

therapeutic use in humans [2] [3].
Solubility and Storage: The compound is soluble in DMSO (e.g., 100 mg/mL). Stock solutions

should be aliquoted and stored at -20°C or -80°C to maintain stability and prevent freeze-thaw cycles
[2].

Positive Controls: When designing experiments, consider including a TYK2 mutant mouse group, as
this was used in the original study to demonstrate the superior efficacy of dual JAK1/TYK2 inhibition

compared to TYK2 inhibition alone [1].
JAK Inhibitor Safety: While specific safety data for SAR-20347 is not provided in the search results,

researchers should be aware that JAK inhibitor therapy as a class requires careful consideration of
warnings and contraindications, as noted in recent expert consensus statements [4]. Standard

laboratory safety procedures for handling small-molecule inhibitors should be followed.

Conclusion

SAR-20347 is a well-characterized, potent inhibitor of TYK2 and JAK1 that has demonstrated significant

efficacy in a standard preclinical model of psoriasis. The provided protocols and data offer a solid foundation

for researchers to utilize this compound in mechanistic and therapeutic studies related to JAK-STAT

dependent inflammatory diseases.
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20347-animal-model-administration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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